Cas no 1270515-39-3 (1-(2,6-dichloropyridin-3-yl)ethan-1-amine)

• Product Name: 1-(2,6-dichloropyridin-3-yl)ethan-1-amine
• CAS No: 1270515-39-3
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 6275181
• PubChem ID: 55270820
• Update Time: 2025-06-28

1-(2,6-dichloropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-3-yl)ethan-1-amine
• EN300-1983510
• 1270515-39-3
• AKOS006319806
• (1S)-1-(2,6-Dichloro(3-pyridyl))ethylamine

• Inchi： 1S/C7H8Cl2N2/c1-4(10)5-2-3-6(8)11-7(5)9/h2-4H,10H2,1H3
• InChI Key： TZTTUKHATVHCRK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(C)N

Computed Properties

• Exact Mass: 190.0064537g/mol
• Monoisotopic Mass: 190.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2,6-dichloropyridin-3-yl)ethan-1-amine

1-(2,6-Dichloropyridin-3-yl)ethan-1-amine: A Comprehensive Overview

1-(2,6-Dichloropyridin-3-yl)ethan-1-amine, also known by its CAS number 1270515-39-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents that impart unique chemical and biological properties. The molecule consists of a pyridine ring substituted with two chlorine atoms at the 2 and 6 positions, and an ethanamine group attached at the 3 position. This structure contributes to its potential applications in drug discovery and material science.

The synthesis of 1-(2,6-Dichloropyridin-3-yl)ethan-1-amine involves a series of well-established organic reactions. The starting material is typically 2,6-dichloropyridine, which undergoes nucleophilic substitution or coupling reactions to introduce the ethanamine group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous-flow reactors, which offer scalability and improved yields.

The biological activity of 1-(2,6-Dichloropyridin-3-yl)ethan-1-amine has been extensively studied in vitro and in vivo. Early studies demonstrated its potential as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. More recent research has expanded into its role as a modulator of ion channels and receptors, making it a promising candidate for treating neurological disorders such as epilepsy and chronic pain. Preclinical trials have shown favorable pharmacokinetic profiles, with moderate bioavailability and limited toxicity at therapeutic doses.

In terms of applications, 1-(2,6-Dichloropyridin-3-yl)ethan-1-amine has found utility in the development of agrochemicals and advanced materials. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has opened new avenues for gas storage and catalysis. Additionally, its photostability makes it a candidate for use in organic electronics and optoelectronic devices.

The environmental impact of CAS No. 1270515-39-3 has been a focus of recent studies. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. However, further investigations are required to assess its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, 1-(2,6-Dichloropyridin-3-yl)ethan-1-amine, or CAS No. 1270515-39-3, represents a versatile compound with diverse applications across multiple disciplines. Its continued exploration in academic and industrial settings promises to unlock new opportunities for therapeutic development and sustainable materials innovation.